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Compound of Interest

Compound Name: 4-Acetoxybenzaldehyde

Cat. No.: B1194636 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 4-
acetoxybenzaldehyde, a key intermediate in various synthetic pathways. Adherence to these

guidelines is crucial for ensuring a safe laboratory environment and minimizing potential health

risks. This document outlines the toxicological properties, recommended handling procedures,

and emergency protocols.

Hazard Identification and Classification
4-Acetoxybenzaldehyde is classified as a hazardous substance. The following tables

summarize its GHS classification and other relevant identifiers.

Table 1: Chemical Identification
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Identifier Value

IUPAC Name (4-formylphenyl) acetate

Synonyms
4-Formylphenyl acetate, p-

Acetoxybenzaldehyde

CAS Number 878-00-2[1]

EC Number 212-898-3[1]

Molecular Formula C₉H₈O₃[1]

Molecular Weight 164.16 g/mol [1]

UNSPSC Code
12352100 (Organic derivatives and substituted

compounds)[1][2]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation[3]

[4][5][6][7]

Eye Irritation 2A
H319: Causes serious eye

irritation[3][4][5][6][7]

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation[3][4][5][6][7]

Signal Word: Warning

Physical and Chemical Properties
Understanding the physical and chemical properties of 4-acetoxybenzaldehyde is essential

for safe storage and handling.

Table 3: Physicochemical Data
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Property Value

Physical State Liquid

Boiling Point 152-153 °C at 17 mmHg[1]

Flash Point 113 °C (235.4 °F) - closed cup[1]

Density 1.168 g/mL at 25 °C[1]

Refractive Index n20/D 1.538[1]

Experimental Protocols for Hazard Assessment
The hazard classifications of 4-acetoxybenzaldehyde are determined through standardized

experimental protocols. The following are detailed methodologies for the key toxicological

endpoints.

Acute Dermal Irritation/Corrosion (OECD Test Guideline
404)
This test determines the potential of a substance to cause skin irritation or corrosion.

Methodology:

Test Animal: The albino rabbit is the recommended species.

Preparation: Approximately 24 hours before the test, the animal's back is clipped free of fur.

Application: A 0.5 mL (for liquids) or 0.5 g (for solids and semi-solids) dose of the test

substance is applied to a small area (approximately 6 cm²) of the clipped skin under a gauze

patch.[8][9] An untreated area of skin serves as a control.[8][9]

Exposure: The test substance is applied for a duration of 4 hours.[10]

Observation: After the exposure period, the patch is removed, and the skin is observed for

erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.[10]

Scoring: The reactions are scored on a scale of 0 (no reaction) to 4 (severe reaction).
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Classification: The substance is classified based on the severity and reversibility of the skin

reactions.

Acute Eye Irritation/Corrosion (OECD Test Guideline
405)
This test evaluates the potential of a substance to cause eye irritation or damage.

Methodology:

Test Animal: The albino rabbit is the preferred species.[11]

Procedure: A single dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is

instilled into the conjunctival sac of one eye of the animal.[11] The other eye remains

untreated and serves as a control.[12]

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after instillation.[11]

Scoring: Ocular lesions are scored based on a standardized system.

Classification: The substance is classified based on the severity and reversibility of the

observed eye lesions.[13]

In Vitro Eye Irritation: Bovine Corneal Opacity and
Permeability (BCOP) Test (OECD Test Guideline 437)
The BCOP assay is an in vitro method used to identify substances that can cause serious eye

damage.[14][15][16]

Methodology:

Test System: The test uses isolated corneas from the eyes of cattle obtained from abattoirs.

[14][15]

Procedure: The isolated cornea is mounted in a holder. The test substance is applied to the

epithelial surface of the cornea.
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Endpoints: Two key parameters are measured:

Corneal Opacity: The degree of cloudiness of the cornea is measured using an

opacitometer.[14]

Corneal Permeability: The amount of fluorescein dye that passes through the cornea is

quantified with a spectrophotometer.[14]

Calculation: An In Vitro Irritancy Score (IVIS) is calculated based on the opacity and

permeability values.[17]

Classification: The IVIS is used to classify the substance's potential for causing severe eye

irritation or damage.

Safety and Handling Precautions
Strict adherence to safety protocols is mandatory when handling 4-acetoxybenzaldehyde.

Personal Protective Equipment (PPE)
The following diagram outlines the recommended PPE for handling this chemical.

Personal Protective Equipment (PPE)

Eye Protection
(Safety glasses with side-shields or goggles)

Hand Protection
(Chemical-resistant gloves, e.g., Nitrile rubber)

Body Protection
(Lab coat, chemical-resistant apron)

Respiratory Protection
(Use in a well-ventilated area or fume hood.

If dust/aerosols are generated, use a NIOSH-approved respirator.)

Handling 4-Acetoxybenzaldehyde

Always Wear Always Wear Always Wear As Needed

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling 4-acetoxybenzaldehyde.

Engineering Controls
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Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.

Handling and Storage
Avoid contact with skin, eyes, and clothing.

Avoid breathing vapors or mist.

Keep container tightly closed when not in use.

Store in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents and strong bases.

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure. The following flowchart

details the recommended first aid procedures.
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Exposure to 4-Acetoxybenzaldehyde

First Aid Actions

Type of Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.

Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

Seek immediate medical attention.

If irritation persists

Click to download full resolution via product page

Caption: First Aid Procedures for 4-Acetoxybenzaldehyde Exposure.

In case of inhalation: Remove the victim to fresh air and keep at rest in a position

comfortable for breathing.[18] If not breathing, give artificial respiration.[18] Seek medical

attention if you feel unwell.[18]

In case of skin contact: Immediately wash with plenty of soap and water for at least 15

minutes while removing all contaminated clothing and shoes.[18] Get medical attention if

skin irritation occurs.[18]

In case of eye contact: Rinse cautiously with water for several minutes.[18] Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[18] If eye irritation

persists, get medical advice/attention.[18]
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In case of ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of

water afterwards. Seek immediate medical attention.

Fire-Fighting Measures
Suitable extinguishing media: Use water spray, dry chemical, carbon dioxide (CO2), or

appropriate foam.[18]

Specific hazards arising from the chemical: Combustible liquid. In case of fire, irritating and

highly toxic gases may be generated by thermal decomposition or combustion.

Special protective equipment for firefighters: Wear a self-contained breathing apparatus

(SCBA) and full protective gear.

Accidental Release Measures
Personal precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment. Avoid breathing vapors, mist, or gas.

Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for cleaning up: Absorb with an inert material (e.g., vermiculite, sand, or earth) and

place in a suitable container for disposal.

Disposal Considerations
Dispose of contents/container in accordance with local, regional, national, and international

regulations. Do not dispose of down the drain. This material and its container must be disposed

of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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